Cas no 5275-11-6 (3-amino-1-sulfanylidene-5,6,7,8-tetrahydro-1H-isothiochromene-4-carbonitrile)

3-Amino-1-sulfanylidene-5,6,7,8-tetrahydro-1H-isothiochromene-4-carbonitrile is a heterocyclic compound featuring a fused isothiochromene scaffold with functional groups including an amino, sulfanylidene, and nitrile moiety. Its structural complexity makes it a valuable intermediate in organic synthesis, particularly for constructing pharmacologically active molecules. The presence of multiple reactive sites allows for versatile derivatization, enabling applications in medicinal chemistry and material science. The tetrahydroisothiochromene core contributes to enhanced stability, while the nitrile and thioamide functionalities offer potential for further functionalization. This compound is suited for research in drug discovery, where its scaffold may serve as a precursor for bioactive molecules targeting various therapeutic areas.
3-amino-1-sulfanylidene-5,6,7,8-tetrahydro-1H-isothiochromene-4-carbonitrile structure
5275-11-6 structure
Product Name:3-amino-1-sulfanylidene-5,6,7,8-tetrahydro-1H-isothiochromene-4-carbonitrile
CAS No:5275-11-6
MF:C10H10N2S2
MW:222.329799175262
MDL:MFCD00128756
CID:937403
PubChem ID:712660
Update Time:2025-06-08

3-amino-1-sulfanylidene-5,6,7,8-tetrahydro-1H-isothiochromene-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-amino-1-thioxo-5,6,7,8-tetrahydro-1H-isothiochromene-4-carbonitrile
    • AC1LEICU
    • AC1Q4Q5R
    • AC1Q50NM
    • CTK1H1787
    • MolPort-000-249-224
    • NSC269621
    • 3-amino-1-sulfanylidene-5,6,7,8-tetrahydro-1H-isothiochromene-4-carbonitrile
    • MFCD00128756
    • BDBM50813
    • DTXSID90200734
    • 3-amino-1-thioxo-5,6,7,8-tetrahydro-1h-isothio chromene-4-carbonitrile
    • F1488-0004
    • SR-01000479832-1
    • 3-azanyl-1-sulfanylidene-5,6,7,8-tetrahydroisothiochromene-4-carbonitrile
    • BRD-K48003957-001-07-1
    • cid_712660
    • SR-01000479832
    • Z56870623
    • UNII-DW78HM3N4L
    • HMS2181A15
    • STK803192
    • AKOS000274761
    • SMR000061949
    • 1H-2-benzothiopyran-4-carbonitrile, 3-amino-5,6,7,8-tetrahydro-1-thioxo-
    • 3-amino-1-thioxo-5,6,7,8-tetrahydroisothiochromene-4-carbonitrile
    • 3-AMINO-4-CYANO-5,6,7,8-TETRAHYDRO-1H-2-BENZOTHIOPYRAN-1-THIONE
    • 3-amino-1-sulfanylidene-5,6,7,8-tetrahydroisothiochromene-4-carbonitrile
    • HMS1612L03
    • 3-Amino-5,6,7,8-tetrahydro-1-thioxo-1H-2-benzothiopyran-4-carbonitrile
    • CCG-43829
    • CS-0271663
    • 5275-11-6
    • 2-THIOISOCOUMARIN, 3-AMINO-4-CYANO-5,6,7,8-TETRAHYDRO-1-THIO-
    • 3-Amino-1-thioxo-5,6,7,8-tetrahydro-1H-isothiochromene-4-carbonitrile #
    • ZTVYCPUACCAUGH-UHFFFAOYSA-N
    • 1H-2-Benzothiopyran-4-carbonitrile, 5,6,7,8-tetrahydro-3-amino-1-thioxo-
    • LS-10699
    • 3-amino-1-sulfanylidene-5,6,7,8-tetrahydro-2-benzothiopyran-4-carbonitrile
    • 1H-Benzo[c]thiopyran-4-carbonitrile, 5,6,7,8-tetrahydro-3-amino-1-thioxo-
    • NSC-269621
    • SR-01000479832-2
    • MLS000054211
    • DW78HM3N4L
    • NSC 269621
    • CHEMBL3392068
    • SCHEMBL2614831
    • MDL: MFCD00128756
    • Inchi: 1S/C10H10N2S2/c11-5-8-6-3-1-2-4-7(6)10(13)14-9(8)12/h1-4,12H2
    • InChI Key: ZTVYCPUACCAUGH-UHFFFAOYSA-N
    • SMILES: S1C(=C(C#N)C2=C(C1=S)CCCC2)N

Computed Properties

  • Exact Mass: 222.0287
  • Monoisotopic Mass: 222.029
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 409
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 107Ų

Experimental Properties

  • Density: 1.39
  • Boiling Point: 453.4°C at 760 mmHg
  • Flash Point: 228°C
  • Refractive Index: 1.703
  • PSA: 49.81
  • LogP: 3.39148

3-amino-1-sulfanylidene-5,6,7,8-tetrahydro-1H-isothiochromene-4-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB377468-500 mg
3-Amino-1-thioxo-5,6,7,8-tetrahydro-1H-isothiochromene-4-carbonitrile
5275-11-6
500MG
€254.60 2023-02-20
abcr
AB377468-1 g
3-Amino-1-thioxo-5,6,7,8-tetrahydro-1H-isothiochromene-4-carbonitrile
5275-11-6
1g
€322.50 2023-04-25
abcr
AB377468-5 g
3-Amino-1-thioxo-5,6,7,8-tetrahydro-1H-isothiochromene-4-carbonitrile
5275-11-6
5g
€907.00 2023-04-25
AK Scientific
2896CD-50mg
3-Amino-1-thioxo-5,6,7,8-tetrahydro-1H-isothiochromene-4-carbonitrile
5275-11-6 95%
50mg
$179 2023-09-16
Life Chemicals
F1488-0004-2μmol
3-amino-1-sulfanylidene-5,6,7,8-tetrahydro-1H-isothiochromene-4-carbonitrile
5275-11-6 90%+
2μl
$57.0 2023-07-06
Life Chemicals
F1488-0004-5μmol
3-amino-1-sulfanylidene-5,6,7,8-tetrahydro-1H-isothiochromene-4-carbonitrile
5275-11-6 90%+
5μl
$63.0 2023-07-06
Life Chemicals
F1488-0004-10μmol
3-amino-1-sulfanylidene-5,6,7,8-tetrahydro-1H-isothiochromene-4-carbonitrile
5275-11-6 90%+
10μl
$69.0 2023-07-06
Life Chemicals
F1488-0004-20μmol
3-amino-1-sulfanylidene-5,6,7,8-tetrahydro-1H-isothiochromene-4-carbonitrile
5275-11-6 90%+
20μl
$79.0 2023-07-06
Life Chemicals
F1488-0004-1mg
3-amino-1-sulfanylidene-5,6,7,8-tetrahydro-1H-isothiochromene-4-carbonitrile
5275-11-6 90%+
1mg
$54.0 2023-07-06
Life Chemicals
F1488-0004-2mg
3-amino-1-sulfanylidene-5,6,7,8-tetrahydro-1H-isothiochromene-4-carbonitrile
5275-11-6 90%+
2mg
$59.0 2023-07-06
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